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Compound of Interest

Compound Name: Sandacanol

Cat. No.: B190641 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

Sandacanol, a synthetic sandalwood odorant. The information herein is intended to support

experimental design, particularly in the fields of pharmacology, cosmetic science, and drug

development, where understanding a molecule's behavior is critical for formulation and efficacy

studies. This document summarizes key quantitative data, outlines relevant experimental

methodologies, and visualizes associated signaling pathways.

Physicochemical Properties of Sandacanol
A thorough understanding of a compound's physicochemical properties is fundamental to

predicting its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its

formulation characteristics. Sandacanol is a colorless to pale yellow, oily liquid with a

characteristic woody, sandalwood odor[1][2][3]. Key quantitative properties are summarized in

the table below.
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Property Value Source

Molecular Formula C₁₄H₂₄O [1][3]

Molecular Weight 208.34 g/mol [1][4]

CAS Number 28219-61-6 [1][3]

Physical State Oily liquid [1]

Appearance Colourless to pale yellow [1][3]

Boiling Point
287.37 °C; 114-116 °C (at 1

mmHg)
[1][2]

Specific Gravity
0.91400 to 0.91800 @ 20.00

°C; 0.913 – 0.917 @ 25 °C
[1][3][5]

Refractive Index

1.48600 to 1.49000 @ 20.00

°C; 1.4865-1.4885; 1.476 –

1.498 @ 25 °C

[1][2][3]

Flash Point 92.78 °C; 103 °C [1][3]

Water Solubility
Insoluble; 17 mg/L @ 20 °C

(experimental)
[2][5][6]

Solubility in Alcohol Soluble [3][5][6]

pKa (Predicted) 14.72 ± 0.10 [2]

logP (o/w) 4.300 [5][6]

Experimental Protocols for Physicochemical
Property Determination
Accurate experimental determination of physicochemical properties is crucial for building

reliable predictive models and ensuring data quality in drug discovery and development.[7][8]

While specific experimental data for Sandacanol's determination is not publicly detailed, the

following are standard high-throughput methodologies used for the properties listed above.[9]

[10]
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General Experimental Workflow
The determination of physicochemical properties typically follows a structured workflow, from

sample preparation to data analysis.
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Preparation

Data Analysis & Reporting

Compound Selection &
 Purity Assessment

Stock Solution
Preparation (e.g., in DMSO)

Solubility Assay
(e.g., Shake-Flask)

Lipophilicity Assay
(e.g., Shake-Flask LogD)

pKa Assay
(e.g., Capillary Electrophoresis)

Instrumental Quantification
(e.g., HPLC-UV, LC-MS)

Property Calculation

Data Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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